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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant

work environment. This guide provides essential, step-by-step procedures for the safe disposal

of Methyl 3-(propylamino)propanoate, a non-halogenated amino acid ester. Adherence to

these protocols is critical for minimizing environmental impact and protecting laboratory

personnel.

Methyl 3-(propylamino)propanoate is categorized as an irritant. Therefore, appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times during handling and disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl 3-
(propylamino)propanoate is provided below. This information is crucial for understanding its

behavior and potential hazards.

Property Value

Molecular Formula C7H15NO2

Molecular Weight 145.2 g/mol

Hazard Codes Xi (Irritant)
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Disposal Protocol: A Step-by-Step Approach
The disposal of Methyl 3-(propylamino)propanoate should be managed as non-halogenated

organic waste. It is imperative to avoid mixing it with halogenated solvents, as this can

complicate and increase the cost of disposal.

1. Waste Collection and Segregation:

Designated Waste Container: Use a clearly labeled, leak-proof container designated for

"Non-Halogenated Organic Waste."[1][2]

Labeling: The label must include the words "Hazardous Waste," the full chemical name

"Methyl 3-(propylamino)propanoate," and the approximate concentration and volume. Do

not use abbreviations or chemical formulas.[1]

Segregation: Do not mix Methyl 3-(propylamino)propanoate with other waste streams

such as halogenated solvents, strong acids or bases, oxidizers, or heavy metals.[3][4][5]

2. Container Management:

Compatibility: Ensure the waste container is compatible with Methyl 3-
(propylamino)propanoate. Glass or high-density polyethylene (HDPE) containers are

generally suitable.

Closure: Keep the waste container tightly sealed at all times, except when adding waste, to

prevent the release of vapors.[1]

Fill Level: Do not fill the container to more than 75-90% of its capacity to allow for vapor

expansion.[4][6]

3. Storage of Waste:

Location: Store the waste container in a designated, well-ventilated hazardous waste storage

area, away from heat, sparks, and ignition sources.[1][4] This area should be under the direct

supervision of laboratory personnel.[6]

Secondary Containment: Place the waste container in a secondary containment tray to

prevent spills.[6]
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4. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor.[6][7]

Record Keeping: Maintain accurate records of the amount of Methyl 3-
(propylamino)propanoate disposed of, in accordance with institutional and regulatory

requirements.

Important Note: Never dispose of Methyl 3-(propylamino)propanoate down the drain or in

regular trash.[3][8] This can lead to environmental contamination and may be a violation of

local regulations.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-
(propylamino)propanoate.
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Identify Waste:
Methyl 3-(propylamino)propanoate

(Non-Halogenated, Irritant)

Wear Appropriate PPE:
Safety Goggles, Gloves, Lab Coat

Select Designated Waste Container:
'Non-Halogenated Organic Waste'

Label Container Correctly:
'Hazardous Waste', Full Chemical Name

Transfer Waste to Container
(Do not exceed 90% capacity)

Securely Seal Container

Store in Designated Hazardous
Waste Area with Secondary Containment

Arrange for Professional Disposal
(via EHS or Licensed Contractor)

Maintain Disposal Records

Click to download full resolution via product page

Disposal Workflow for Methyl 3-(propylamino)propanoate
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By adhering to these procedures, laboratories can ensure the safe and responsible

management of Methyl 3-(propylamino)propanoate waste, fostering a culture of safety and

environmental stewardship. Always consult your institution's specific safety protocols and your

local regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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